N-(2-(dimethylamino)-2-(p-tolyl)ethyl)thiophene-2-sulfonamide
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Description
N-(2-(dimethylamino)-2-(p-tolyl)ethyl)thiophene-2-sulfonamide, also known as DTES, is a small molecule drug that has been studied extensively for its potential use in scientific research applications. DTES is a sulfonamide derivative that belongs to the class of compounds known as sulfonylureas. This molecule has been shown to have a variety of biochemical and physiological effects, making it a promising tool for studying various biological processes.
Scientific Research Applications
Detection and Discrimination Techniques
A study described the development of a reaction-based fluorescent probe for discriminating thiophenols over aliphatic thiols, leveraging intramolecular charge transfer pathways. The probe showed high selectivity and sensitivity, demonstrating its application in environmental and biological sciences for thiophenols sensing in water samples (Wang et al., 2012).
Molecular Binding Studies
Research on the binding of p-hydroxybenzoic acid esters to bovine serum albumin using N-n-Butyl[(5-dimethylamino)-1-naphthalene]sulfonamide as a fluorescent probe provided insights into the nature of binding mechanisms, indicating a hydrophobic nature of the interaction (Jun et al., 1971).
Drug Binding Site Characterization
Another study utilized fluorescent probes to identify specific binding sites for anionic drugs on human serum albumin, offering valuable information on the structural requirements for drug interaction and the differential effects of binding on albumin's conformation (Sudlow et al., 1976).
Synthesis and Functionalization of Sulfonamides
Research on the formation of sulfinamides and sulfonamides bearing organo-aminomethylene-dimethylphosphine oxide or sulfide groups explored the synthesis of phosphorus-containing compounds, contributing to the field of chemical synthesis and material science (Kaukorat et al., 1997).
Exploration of Tautomeric Behavior
A study investigated the tautomeric behavior of a sulfonamide derivative using spectroscopic methods, revealing insights into molecular conformations relevant to pharmaceutical and biological activities (Erturk et al., 2016).
Properties
IUPAC Name |
N-[2-(dimethylamino)-2-(4-methylphenyl)ethyl]thiophene-2-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20N2O2S2/c1-12-6-8-13(9-7-12)14(17(2)3)11-16-21(18,19)15-5-4-10-20-15/h4-10,14,16H,11H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FOOFOGQZWXEPSD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(CNS(=O)(=O)C2=CC=CS2)N(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20N2O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.